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Compound of Interest

Compound Name: 10-Undecenyltrimethoxysilane

CAS No.: 872575-06-9

Cat. No.: B1592826

Get Quote

An In-Depth Technical Guide to Trimethoxy(undec-10-enyl)silane: Properties, Synthesis, and

Applications

Introduction
Trimethoxy(undec-10-enyl)silane is a bifunctional organosilane molecule of significant interest

in the fields of material science, nanotechnology, and biomedical engineering. Its unique

structure, featuring a long hydrocarbon chain with a terminal reactive double bond and a

hydrolyzable trimethoxysilyl headgroup, allows it to act as a versatile molecular linker.[1] This

guide provides a comprehensive overview of its fundamental properties, synthesis, reactivity,

and applications, with a particular focus on its utility for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
Trimethoxy(undec-10-enyl)silane is a liquid at room temperature. Its key properties are

summarized in the table below.[1] The long undecenyl chain imparts significant hydrophobic

character, while the trimethoxysilyl group provides a reactive anchor for covalent attachment to

hydroxylated surfaces.
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Property Value Reference

IUPAC Name
trimethoxy(undec-10-

enyl)silane
[1]

CAS Number 872575-06-9 [1]

Molecular Formula C₁₄H₃₀O₃Si [1]

Molecular Weight 274.47 g/mol [1]

Physical State Liquid [1]

Boiling Point 102-105°C at 1 mm Hg [1]

Density 0.908 g/cm³ [1]

Refractive Index 1.4334 [1]

Synthesis of Trimethoxy(undec-10-enyl)silane
The primary route for the synthesis of trimethoxy(undec-10-enyl)silane is the hydrosilylation of

10-undecene with trimethoxysilane. This reaction typically employs a platinum-based catalyst,

such as Karstedt's catalyst, to facilitate the addition of the Si-H bond across the terminal double

bond of the alkene.[2] This process is highly efficient and results in the anti-Markovnikov

addition product, where the silicon atom attaches to the terminal carbon of the alkene.[3]
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Synthesis of Trimethoxy(undec-10-enyl)silane.

Representative Experimental Protocol
While a specific protocol for trimethoxy(undec-10-enyl)silane is not readily available in the cited

literature, the following is a representative procedure for the hydrosilylation of a terminal alkene

with a trimethoxysilane, based on established methods.[2][4]

Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar, reflux condenser, and dropping funnel, add 10-undecene (1.0 eq) under an inert

atmosphere (e.g., argon or nitrogen).

Catalyst Addition: Add Karstedt's catalyst (typically in the range of 10-50 ppm relative to the

alkene) to the reaction flask.

Addition of Silane: Slowly add trimethoxysilane (1.0-1.2 eq) dropwise to the stirred solution.

The reaction may be exothermic, and the addition rate should be controlled to maintain a

safe temperature.
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Reaction: After the addition is complete, the reaction mixture is typically heated (e.g., to 60-

80 °C) and stirred for several hours until the reaction is complete, as monitored by

techniques such as FT-IR (disappearance of the Si-H stretch) or NMR spectroscopy.

Purification: The product is then purified by vacuum distillation to remove any unreacted

starting materials and the catalyst.

Spectroscopic Characterization
The structure of trimethoxy(undec-10-enyl)silane can be confirmed using standard

spectroscopic techniques. Although specific spectra for this compound are not provided in the

search results, the expected spectral features can be predicted based on its structure and data

from analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

methoxy protons as a singlet around 3.5 ppm. The long alkyl chain will exhibit a series of

multiplets between approximately 0.8 and 1.6 ppm, with a triplet for the terminal methyl

group around 0.9 ppm. The protons on the carbon adjacent to the silicon atom will appear as

a triplet at a slightly higher chemical shift.

¹³C NMR: The carbon NMR spectrum will show a signal for the methoxy carbons around 50

ppm. The alkyl chain carbons will resonate in the range of 14-34 ppm. The carbon atom

bonded to the silicon will be shifted downfield.

FT-IR: The infrared spectrum will be characterized by strong C-H stretching vibrations

around 2850-2960 cm⁻¹. A strong Si-O-C stretching band is expected around 1090 cm⁻¹.

The absence of a Si-H stretching band (around 2100-2200 cm⁻¹) and the C=C stretching

band of the starting alkene (around 1640 cm⁻¹) indicates the completion of the

hydrosilylation reaction.

Key Reactions and Mechanisms: Surface
Modification
The utility of trimethoxy(undec-10-enyl)silane lies in its ability to form robust, self-assembled

monolayers (SAMs) on hydroxylated surfaces such as glass, silicon wafers, and metal oxides.

[3][5] This process occurs in two main steps:
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Hydrolysis: In the presence of trace amounts of water, the methoxy groups (-OCH₃) on the

silicon atom hydrolyze to form silanol groups (-OH).

Condensation: These silanol groups then condense with hydroxyl groups on the substrate

surface, forming stable covalent Si-O-Substrate bonds. Additionally, adjacent silanol groups

can condense with each other to form a cross-linked siloxane (Si-O-Si) network, which

enhances the stability of the monolayer.
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Surface Modification Workflow
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Typical workflow for surface modification.
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Applications in Research and Drug Development
The ability to form well-defined and stable monolayers makes trimethoxy(undec-10-enyl)silane

a valuable tool for tailoring the surface properties of materials.

Surface Hydrophobization: The long alkyl chain creates a non-polar, hydrophobic surface,

which is useful for creating water-repellent coatings.[1]

Biomedical Applications: Silane-based coatings are extensively explored for modifying the

surfaces of biomedical implants.[5][6] By creating a well-defined interface, one can control

protein adsorption, cellular adhesion, and the overall biocompatibility of the implant.[5][6] The

terminal double bond of trimethoxy(undec-10-enyl)silane provides a handle for further

functionalization, allowing for the attachment of bioactive molecules such as peptides,

growth factors, or drugs.

Biosensors: Self-assembled monolayers are a cornerstone of modern biosensor technology.

[3] They provide a platform for the controlled immobilization of biorecognition elements (e.g.,

antibodies, enzymes, DNA) onto a transducer surface.[3][7] The long alkyl chain of

trimethoxy(undec-10-enyl)silane can help to create a well-ordered monolayer that minimizes

non-specific binding and provides a suitable environment for the immobilized biomolecules.

Drug Delivery: The surface modification of nanoparticles (e.g., mesoporous silica

nanoparticles) is a key strategy in advanced drug delivery systems.[8][9] Silanization can be

used to control the surface chemistry of these nanoparticles, for instance, to improve their

stability in biological media, to attach targeting ligands for cell-specific delivery, or to create

stimuli-responsive systems for controlled drug release.[8][9]
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Formation of a self-assembled monolayer.

Safety and Handling
A specific Safety Data Sheet (SDS) for trimethoxy(undec-10-enyl)silane was not found in the

search results. However, based on the SDS for analogous compounds such as trimethoxy-n-

octylsilane and other alkoxysilanes, the following hazards and handling precautions should be

considered.[10]

Hazards: May cause skin and eye irritation.[10] Inhalation of vapors may cause respiratory

irritation. Alkoxysilanes are moisture-sensitive and will react with water, including moisture in

the air, to produce methanol and the corresponding silanol. Methanol is toxic and flammable.

Handling: Handle in a well-ventilated area, preferably in a fume hood.[10] Wear appropriate

personal protective equipment (PPE), including safety glasses or goggles, chemical-resistant

gloves (e.g., nitrile), and a lab coat.[10]
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Storage: Store in a tightly sealed container in a cool, dry place away from moisture and

sources of ignition.

Conclusion
Trimethoxy(undec-10-enyl)silane is a valuable and versatile molecule for the chemical

modification of surfaces. Its dual functionality allows for the formation of robust, covalently

bound self-assembled monolayers with a tailorable surface chemistry. These properties make it

a powerful tool for researchers in material science, and particularly for those in the biomedical

and drug development fields who seek to control the interface between synthetic materials and

biological systems. Careful handling in a moisture-free environment is crucial for both safety

and successful application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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